molecular formula C11H9Cl2N3 B8310220 4-(3,4-Dichloro-phenyl)-pyridine-2,6-diamine

4-(3,4-Dichloro-phenyl)-pyridine-2,6-diamine

Cat. No.: B8310220
M. Wt: 254.11 g/mol
InChI Key: MTAZTMOREUPSJX-UHFFFAOYSA-N
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Description

4-(3,4-Dichloro-phenyl)-pyridine-2,6-diamine is a useful research compound. Its molecular formula is C11H9Cl2N3 and its molecular weight is 254.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9Cl2N3

Molecular Weight

254.11 g/mol

IUPAC Name

4-(3,4-dichlorophenyl)pyridine-2,6-diamine

InChI

InChI=1S/C11H9Cl2N3/c12-8-2-1-6(3-9(8)13)7-4-10(14)16-11(15)5-7/h1-5H,(H4,14,15,16)

InChI Key

MTAZTMOREUPSJX-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C2=CC(=NC(=C2)N)N)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 40.5 mg (0.21 mmol) 2,6-diamino-4-bromo-pyridine, 90.5 mg (0.47 mmol) 3,4-dichloro-phenyl-boronic acid, 7.8 mg (0.01 mmol) Dichloro(1,1′-bis(diphenylphosphino) ferrocene)palladium (II) dichloromethane adduct and 0.3 ml 2M Na2CO3 in 1 ml dimethoxyethane was heated to 80° C. for 17 h. The mixture was filtered over silica washed with MeOH/DCM and concentrated. The residue was taken up in 1 ml DMF and the totle compound was purified by reversed phase column chromatography eluting wit an acetonitrile/water gradient to yield 29 mg (52%), MS m/e (%): 254 M+ (100).
Quantity
40.5 mg
Type
reactant
Reaction Step One
Quantity
90.5 mg
Type
reactant
Reaction Step One
Quantity
0.3 mL
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
[Compound]
Name
+ ( 100 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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